Cas no 2090404-06-9 (1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one)

• Product Name: 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one
• CAS No: 2090404-06-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD30696855
• CID: 5247755
• Update Time: 2025-06-14

1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)-
• 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one

• MDL： MFCD30696855
• Inchi： 1S/C10H15N3O/c1-12-4-3-9(14)5-10(12)8-6-11-13(2)7-8/h6-7,10H,3-5H2,1-2H3
• InChI Key： CVHFPLPJGUQFMQ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(=O)CC1C1=CN(C)N=C1

Additional information on 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one

Comprehensive Overview of 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one (CAS No. 2090404-06-9)

The compound 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one (CAS No. 2090404-06-9) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular framework combines a piperidin-4-one core with a 1-methyl-1H-pyrazol-4-yl substituent, offering versatile reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.

In recent years, the demand for novel heterocyclic compounds like 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one has surged due to their relevance in drug discovery and material science. A trending topic in scientific forums revolves around its potential as a scaffold for kinase inhibitors, aligning with the growing focus on precision medicine. Users frequently search for "piperidin-4-one derivatives in drug design" or "pyrazole-containing bioactive molecules," reflecting its interdisciplinary appeal. The compound's balanced lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability—a hot topic in neuropharmacology.

Synthetic routes to 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one often involve multicomponent reactions or catalytic cyclization, methods widely discussed in green chemistry circles. Laboratories prioritize atom-economical protocols to align with sustainable chemistry goals, a concern frequently raised in academic searches. Analytical characterization typically employs NMR spectroscopy and high-resolution mass spectrometry, techniques central to queries like "structural elucidation of complex heterocycles."

The compound's structure-activity relationship (SAR) profile is another focal point. Its methyl-substituted pyrazole moiety may influence receptor binding affinity, a subject explored in computational chemistry studies. Online discussions often link such features to "fragment-based drug discovery"—a trending methodology. Notably, the piperidinone ring offers conformational flexibility, a trait valued in allosteric modulator design, as seen in recent PubMed publications.

From an industrial perspective, 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one is cataloged by major chemical suppliers as a research-grade material. Safety data sheets emphasize standard laboratory handling protocols, addressing common search queries like "stability of N-heterocyclic ketones." While not classified as hazardous, its storage under anhydrous conditions is recommended—a detail often highlighted in patent applications describing its use.

Emerging applications include its exploration in catalysis and functional material synthesis. The electron-rich pyrazole component may serve as a ligand precursor in transition metal complexes, a connection frequently made in ACS journal articles. Such interdisciplinary potential aligns with search trends focusing on "multifunctional organic building blocks."

In conclusion, 1-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-4-one (CAS No. 2090404-06-9) represents a compelling case study in modern heterocyclic chemistry. Its dual functionality—combining hydrogen bond acceptors and hydrophobic domains—makes it a versatile subject for both academic research and industrial applications. As evidenced by search engine analytics and scientific literature citations, interest in this compound continues to grow, particularly in contexts like "privileged structures in medicinal chemistry" and "scaffold diversification strategies."